Cas no 2228345-07-9 (2,2-difluoro-1-(2-methoxy-4,5-dimethylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-(2-methoxy-4,5-dimethylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2228345-07-9
• MF: C₁₃H₁₄F₂O₃
• MW: 256.245271205902
• CID: 5937520
• PubChem ID: 165836013
• Update Time: 2025-05-22

2,2-difluoro-1-(2-methoxy-4,5-dimethylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-methoxy-4,5-dimethylphenyl)cyclopropane-1-carboxylic acid
• EN300-2007209
• 2228345-07-9

• Inchi： 1S/C13H14F2O3/c1-7-4-9(10(18-3)5-8(7)2)12(11(16)17)6-13(12,14)15/h4-5H,6H2,1-3H3,(H,16,17)
• InChI Key： JLXVLQDZDFJQKK-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1C=C(C)C(C)=CC=1OC)F

Computed Properties

• Exact Mass: 256.09110063g/mol
• Monoisotopic Mass: 256.09110063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 2,2-difluoro-1-(2-methoxy-4,5-dimethylphenyl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 2,2-Difluoro-1-(2-Methoxy-4,5-dimethylphenyl)cyclopropane-1-carboxylic Acid (CAS No. 2228345-07-9)

The compound 2,2-difluoro-1-(2-methoxy-4,5-dimethylphenyl)cyclopropane-1-carboxylic acid (CAS No. 2228345-07-9) is a fluorinated cyclopropane derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the difluorocyclopropane core and methoxy-dimethylphenyl substituent, make it a subject of interest for researchers exploring novel bioactive molecules. This article delves into its properties, synthesis, and applications while addressing trending topics such as green chemistry, sustainable synthesis, and AI-driven drug discovery.

Chemically, 2,2-difluoro-1-(2-methoxy-4,5-dimethylphenyl)cyclopropane-1-carboxylic acid belongs to the class of fluorinated carboxylic acids, which are increasingly studied for their enhanced metabolic stability and bioavailability. The presence of fluorine atoms in the cyclopropane ring is a key design element, as fluorine incorporation often improves lipophilicity and binding affinity in drug candidates. Recent searches on platforms like Google Scholar highlight growing interest in fluorine in medicinal chemistry and cyclopropane ring effects, aligning with this compound's relevance.

Synthesis of CAS No. 2228345-07-9 typically involves cyclopropanation reactions, followed by selective fluorination. Modern synthetic routes emphasize catalyst efficiency and waste reduction, reflecting the industry's shift toward green synthesis. Researchers are also leveraging machine learning to optimize reaction conditions, a trend corroborated by the surge in queries like "AI for organic synthesis optimization". The compound's methoxy and dimethyl groups further contribute to its steric and electronic tuning, making it a versatile intermediate.

Applications of this compound span pharmaceutical intermediates and agrochemical precursors. Its structural motifs are found in protease inhibitors and herbicide formulations, areas frequently searched in conjunction with fluorinated building blocks. Notably, the cyclopropane-carboxylic acid moiety is a recurring feature in FDA-approved drugs, driving demand for related compounds. Discussions on forums like ResearchGate often highlight "fluorine's role in pesticide development", underscoring its agrochemical potential.

From an analytical perspective, 2,2-difluoro-1-(2-methoxy-4,5-dimethylphenyl)cyclopropane-1-carboxylic acid is characterized by techniques such as NMR, HPLC, and mass spectrometry. Purity and stability are critical, with users frequently searching for "HPLC methods for fluorinated compounds". Storage recommendations typically suggest inert atmospheres to preserve the acid functionality, a detail often queried by industrial chemists.

In summary, CAS No. 2228345-07-9 represents a compelling case study in fluorine chemistry and cyclopropane applications. Its intersection with sustainable synthesis and computational chemistry positions it as a compound of enduring relevance. As search trends indicate, the scientific community continues to explore "novel fluorinated cyclopropanes" and "eco-friendly heterocycle synthesis", ensuring this molecule remains at the forefront of innovation.